(1S)-1-(dimethylphosphoryl)-1-(thiophen-2-yl)methanamine hydrochloride
Overview
Description
(1S)-1-(dimethylphosphoryl)-1-(thiophen-2-yl)methanamine hydrochloride, commonly referred to as DMPMT, is a small molecule that has been used in a variety of scientific research applications. DMPMT is a chiral phosphonium salt that has been found to be useful in the synthesis of various biological compounds. It has been used in the synthesis of peptide nucleic acids and peptide-based drugs, as well as in the synthesis of small molecules for use in drug discovery and development. DMPMT has also been used in the study of enzyme-catalyzed reactions and has potential applications in the field of biochemistry.
Scientific Research Applications
DMPMT has been used in a variety of scientific research applications. It has been used in the synthesis of peptide nucleic acids and peptide-based drugs, as well as in the synthesis of small molecules for use in drug discovery and development. DMPMT has also been used in the study of enzyme-catalyzed reactions, as well as in the study of the structure and function of proteins. It has been used in the study of the interactions between small molecules and proteins, as well as in the study of the structure and function of enzymes.
Mechanism of Action
The mechanism of action of DMPMT is not yet fully understood. However, it is believed that the molecule binds to proteins, resulting in the formation of a covalent bond. This covalent bond is believed to be responsible for the biological activity of DMPMT. The binding of DMPMT to proteins is believed to alter the structure and function of the proteins, resulting in changes in the biochemical and physiological processes of the cell.
Biochemical and Physiological Effects
The exact biochemical and physiological effects of DMPMT are not yet fully understood. However, it is believed that DMPMT may have an effect on the expression of certain genes, as well as on the activity of certain enzymes. In addition, DMPMT has been found to have an effect on the metabolism of certain compounds, as well as on the transport of certain molecules across cellular membranes.
Advantages and Limitations for Lab Experiments
The use of DMPMT in laboratory experiments has several advantages. DMPMT is a small molecule, which makes it easy to synthesize and manipulate in the laboratory. In addition, it has been found to be stable in a variety of conditions and is not toxic to cells. However, there are some limitations associated with the use of DMPMT in laboratory experiments. DMPMT is not soluble in water, which can make it difficult to use in certain experiments. In addition, the exact mechanism of action of DMPMT is not yet fully understood, which can make it difficult to interpret the results of experiments using the molecule.
Future Directions
The potential applications of DMPMT in the field of biochemistry and drug discovery are vast. Further research is needed to understand the exact mechanism of action of DMPMT and to identify new applications for the molecule. Additionally, further research is needed to develop methods for the synthesis of DMPMT in a more efficient and cost-effective manner. Finally, further research is needed to identify the biochemical and physiological effects of DMPMT and to determine the potential therapeutic applications of the molecule.
Synthesis Methods
DMPMT is synthesized from dimethylphosphite and thiophen-2-ylmethanamine in a two-step process. The first step involves the reaction of dimethylphosphite with thiophen-2-ylmethanamine in an aqueous solution of sodium hydroxide at a temperature of 70°C. This reaction results in the formation of (1S)-1-(dimethylphosphoryl)-1-(thiophen-2-yl)methanamine. The second step involves the addition of hydrochloric acid to the reaction mixture, resulting in the formation of (1S)-1-(dimethylphosphoryl)-1-(thiophen-2-yl)methanamine hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1S)-1-(dimethylphosphoryl)-1-(thiophen-2-yl)methanamine hydrochloride involves the reaction of thiophene-2-carboxaldehyde with dimethylphosphite to form (2-thienyl)methyl dimethylphosphonate. This intermediate is then reacted with methylamine to form (1S)-1-(dimethylphosphoryl)-1-(thiophen-2-yl)methanamine, which is subsequently treated with hydrochloric acid to form the hydrochloride salt of the final compound.", "Starting Materials": [ "Thiophene-2-carboxaldehyde", "Dimethylphosphite", "Methylamine", "Hydrochloric acid" ], "Reaction": [ "Step 1: Thiophene-2-carboxaldehyde is reacted with dimethylphosphite in the presence of a catalyst such as triethylamine to form (2-thienyl)methyl dimethylphosphonate.", "Step 2: (2-thienyl)methyl dimethylphosphonate is then reacted with excess methylamine in the presence of a base such as sodium methoxide to form (1S)-1-(dimethylphosphoryl)-1-(thiophen-2-yl)methanamine.", "Step 3: The resulting amine is then treated with hydrochloric acid to form the hydrochloride salt of (1S)-1-(dimethylphosphoryl)-1-(thiophen-2-yl)methanamine." ] } | |
CAS RN |
2757961-80-9 |
Molecular Formula |
C7H13ClNOPS |
Molecular Weight |
225.7 |
Purity |
95 |
Origin of Product |
United States |
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